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Compound of Interest

Compound Name: 3,6-Dichloro-2-methylphenol

CAS No.: 16601-99-3

Cat. No.: B099169

Get Quote

An important clarification on chemical nomenclature: The topic requested was "3,6-Dichloro-2-
methylphenol." Following a comprehensive search, this name appears to be ambiguous or

non-standard in chemical literature and databases. The substitution pattern described

(positions 3 and 6 on a 2-methylphenol) is more precisely named 2,4-Dichloro-6-methylphenol.

Therefore, this guide focuses on the well-documented and commercially relevant compound

2,4-Dichloro-6-methylphenol, Chemical Abstracts Service (CAS) number 1570-65-6. This

compound is a chlorinated derivative of o-cresol and serves as a vital intermediate in various

chemical syntheses.

This guide is intended for researchers, scientists, and professionals in drug development,

providing a comprehensive overview of its chemical properties, synthesis, analysis, and safety

protocols.

Section 1: Chemical Identity and Physicochemical
Properties
Accurate identification is the cornerstone of any chemical research. 2,4-Dichloro-6-

methylphenol is a distinct chlorinated aromatic compound with specific physical and chemical
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characteristics that dictate its handling, reactivity, and applications.

Chemical Identifiers
A consistent set of identifiers is crucial for cross-referencing information across different

databases and publications.

Identifier Value Source

CAS Number 1570-65-6 [1][2]

IUPAC Name 2,4-dichloro-6-methylphenol [1][2]

Synonyms
4,6-Dichloro-o-cresol, 4,6-

Dichloro-2-methylphenol
[2][3]

Molecular Formula C₇H₆Cl₂O [1][2]

EINECS Number 216-382-9 [3]

PubChem CID 15292 [1]

Physicochemical Data
The compound's physical properties are essential for designing experimental conditions, such

as solvent selection and purification methods.
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Property Value Unit Source

Molecular Weight 177.03 g/mol [2][3]

Appearance
White to off-white

crystalline powder
- [4]

Melting Point 53 °C [3]

Boiling Point 225 °C [3]

Solubility

Sparingly soluble in

water; Soluble in

ethanol, acetone

- [4]

Vapor Pressure 0.00524 mmHg at 25°C [5]

LogP (Octanol/Water) 3.2 - [6]

Section 2: Synthesis and Manufacturing
The primary route for synthesizing 2,4-Dichloro-6-methylphenol involves the regioselective

chlorination of o-cresol. The choice of chlorinating agent and catalyst is critical to achieving

high yield and selectivity, minimizing the formation of other chlorinated isomers.

General Synthesis Pathway
The most common industrial and laboratory synthesis involves the direct chlorination of 2-

methylphenol (o-cresol). The hydroxyl and methyl groups on the benzene ring are ortho-, para-

directing activators. To achieve the desired 2,4-dichloro substitution pattern, careful control of

reaction conditions is necessary. Sulfuryl chloride (SO₂Cl₂) is often a preferred chlorinating

agent over chlorine gas for better selectivity in laboratory settings.
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o-Cresol
(2-Methylphenol)

Monochloro-o-cresol
(e.g., 4-chloro-2-methylphenol)

Chlorination 2,4-Dichloro-6-methylphenolFurther Chlorination

+ SO₂Cl₂ (1 eq)
Catalyst (e.g., AlCl₃)

+ SO₂Cl₂ (1 eq)

Click to download full resolution via product page

Synthesis of 2,4-Dichloro-6-methylphenol from o-cresol.

Laboratory Synthesis Protocol
This protocol describes a representative method for the chlorination of o-cresol. The causality

behind using a Lewis acid catalyst like AlCl₃ is to polarize the chlorinating agent, making it a

more effective electrophile for aromatic substitution.

Materials:

o-Cresol

Sulfuryl chloride (SO₂Cl₂)

Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid catalyst

Dichloromethane (DCM) or another inert solvent

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, magnetic stirrer, and reflux condenser

Procedure:
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Reaction Setup: In a fume hood, dissolve o-cresol in an appropriate volume of dry DCM in a

round-bottom flask equipped with a magnetic stirrer. Cool the flask in an ice bath.

Catalyst Addition: Carefully add a catalytic amount of anhydrous AlCl₃ to the solution. The

catalyst activates the chlorinating agent, promoting electrophilic aromatic substitution.

Chlorination: Add sulfuryl chloride dropwise from a dropping funnel to the stirred solution

over 30-60 minutes, maintaining the temperature below 10°C. This controlled addition is

crucial to manage the exothermic reaction and improve selectivity.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed.

Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel and wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution

(to neutralize any remaining acid), and brine. The washing steps are essential to remove the

catalyst and byproducts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by recrystallization or column chromatography to obtain

pure 2,4-Dichloro-6-methylphenol.

Section 3: Applications in Research and
Development
2,4-Dichloro-6-methylphenol is primarily used as a chemical intermediate. Its reactive sites—

the hydroxyl group and the open positions on the aromatic ring—allow for further

functionalization.

Antiseptics and Disinfectants: This compound exhibits broad-spectrum antimicrobial activity

against bacteria and fungi.[4] Its mechanism of action involves the disruption of microbial cell

membranes and the inhibition of essential enzymes.[4] This property makes it a precursor or

an active component in some disinfectant formulations.
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Agrochemical Synthesis: It serves as a building block for certain herbicides and pesticides.

The specific chlorine and methyl substitution pattern is a key feature for the biological activity

of the final agrochemical product.

Pharmaceutical Intermediates: While not typically an active pharmaceutical ingredient (API)

itself, it can be a crucial starting material in the multi-step synthesis of more complex

pharmaceutical compounds. Related structures, like 2,4-Dichloro-6-Amino Phenol, are noted

as key intermediates for API synthesis.[7]

Section 4: Analytical Methodologies
Accurate quantification and identification of 2,4-Dichloro-6-methylphenol are essential for

quality control, environmental monitoring, and research. Gas Chromatography (GC) is the most

common and effective technique.

Gas Chromatography (GC) Analysis
EPA Method 8041A provides a robust framework for the analysis of phenols, including

chlorinated phenols, by GC.[8] The method can be adapted for various matrices.
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Sample Collection
(Water or Solid Matrix)

Solvent Extraction
(e.g., with Methylene Chloride at pH ≤ 2)

Extract Cleanup
(Optional, e.g., Acid-Base Partition)

Derivatization (Optional)
(e.g., with PFBBr for ECD)

GC-FID or GC-ECD Analysis

Inject into GC

Data Acquisition & Quantification

Click to download full resolution via product page

General workflow for the analysis of phenols via GC.

Protocol: GC-FID Analysis of Phenols (Adapted from
EPA 8041A)
This protocol outlines the analysis of underivatized phenols. A Flame Ionization Detector (FID)

is suitable for this purpose. For higher sensitivity to halogenated compounds, an Electron

Capture Detector (ECD) can be used, which often requires derivatization of the phenol to a

more volatile and electron-capturing species.[8]

1. Sample Preparation (Water Matrix):
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Acidify a 1 L water sample to a pH of ≤ 2 with sulfuric acid. This protonates the phenol,

making it less water-soluble and more extractable into an organic solvent.

Extract the sample with methylene chloride using a separatory funnel (Method 3510) or

continuous liquid-liquid extraction (Method 3520).[8]

Dry the extract with anhydrous sodium sulfate and concentrate it to a final volume of 1-10

mL.

2. GC-FID Conditions:

Column: A fused-silica, open-tubular, wide-bore column (e.g., DB-5 or equivalent) offers good

resolution and selectivity.[8]

Injector: Use a splitless or on-column injection to maximize the transfer of the analyte to the

column.

Temperatures:

Injector: 250°C

Detector (FID): 300°C

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at 8°C/min. This

temperature program allows for the separation of various phenols with different boiling

points.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Calibration: Prepare a multi-point calibration curve using certified standards of 2,4-Dichloro-

6-methylphenol to ensure accurate quantification.

Section 5: Safety, Handling, and Toxicology
2,4-Dichloro-6-methylphenol is a hazardous substance and must be handled with appropriate

precautions. All information should be verified with a current Safety Data Sheet (SDS) before

handling.
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GHS Hazard Classification
The Globally Harmonized System (GHS) provides a standardized way to classify chemical

hazards.

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage
[1]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[1]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[4]

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing.[9]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved

respirator with an appropriate cartridge.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor.[9]
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[9]

Conclusion
2,4-Dichloro-6-methylphenol (CAS 1570-65-6) is a significant chemical intermediate with well-

defined properties, synthesis routes, and analytical methods. Its utility in producing antiseptics

and agrochemicals underscores its industrial importance. However, its hazardous nature

demands strict adherence to safety protocols. This guide provides a foundational technical

overview to support researchers and scientists in its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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